3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid

• IUPAC Name: 3-benzyl-1-(1-methylindole-3-carbonyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C23H24N2O3/c1-24-15-19(18-10-5-6-11-20(18)24)21(26)25-13-7-12-23(16-25,22(27)28)14-17-8-3-2-4-9-17/h2-6,8-11,15H,7,12-14,16H2,1H3,(H,27,28)
• InChI Key: PLACYLBQSMIBNT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(=O)N3CCCC(C3)(CC4=CC=CC=C4)C(=O)O
• Molecular Formula: C23H24N2O3
• Molecular Weight: 376.4 g/mol

Description

3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid (BMIP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMIP is a piperidine derivative that has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid acts as a dopamine transporter ligand by binding to the dopamine transporter and inhibiting dopamine reuptake. This leads to an increase in dopamine levels in the synaptic cleft, which can have various physiological effects, including increased motivation and reward-seeking behavior.
Biochemical and Physiological Effects:
3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has been shown to have various biochemical and physiological effects, including increased dopamine levels and altered behavior in animal models. 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has also been shown to have potential as a therapeutic agent for various diseases, including Parkinson's disease, addiction, and depression.

Advantages and Limitations for Lab Experiments

3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has several advantages for lab experiments, including its high potency and selectivity for the dopamine transporter. However, 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid also has some limitations, including its low solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid research, including the design and synthesis of new analogs with improved pharmacological properties. 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid can also be studied for its potential as a therapeutic agent for various diseases, including addiction and depression. Additionally, 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid can be used as a tool to study the dopamine transporter and its role in various physiological processes.

Synthesis Methods

3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has been synthesized using different methods, including the reaction of 1-methyl-1H-indole-3-carboxylic acid with benzylamine, followed by the reaction with piperidine-3-carboxylic acid. Another method involves the reaction of benzylpiperidine-3-carboxylic acid with 1-methyl-1H-indole-3-carbonyl chloride. These methods have been optimized to obtain high yields of 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid.

Scientific Research Applications

3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has been studied for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and drug discovery. In medicinal chemistry, 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has been used as a lead compound to design and synthesize new analogs with improved pharmacological properties. In neuropharmacology, 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has been studied for its potential as a dopamine transporter ligand. In drug discovery, 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has been screened for its activity against different diseases, including cancer and infectious diseases.